Cas no 92868-69-4 (N,N'-(1,2-phenylene)bis(furan-2-carboxamide))

• Product Name: N,N'-(1,2-phenylene)bis(furan-2-carboxamide)
• CAS No: 92868-69-4
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 3064497
• PubChem ID: 780806
• Update Time: 2025-04-21

N,N'-(1,2-phenylene)bis(furan-2-carboxamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(1,2-phenylene)bis(furan-2-carboxamide)
• CBDivE_007070
• SMR000102794
• AB00075193-01
• N-[2-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide
• BDBM37511
• STK326457
• N~2~-{2-[(2-FURYLCARBONYL)AMINO]PHENYL}-2-FURAMIDE
• N-[2-(furan-2-carbonylamino)phenyl]furan-2-carboxamide
• N-[2-(furan-2-ylcarbonylamino)phenyl]furan-2-carboxamide
• N-[2-(2-furoylamino)phenyl]-2-furamide
• CHEMBL1420554
• 92868-69-4
• N,N'-benzene-1,2-diyldifuran-2-carboxamide
• HMS2421L13
• Cambridge id 5210596
• AG-690/09709051
• Oprea1_392938
• cid_780806
• AKOS000732956
• MLS000105818
• Oprea1_657251

• Inchi： 1S/C16H12N2O4/c19-15(13-7-3-9-21-13)17-11-5-1-2-6-12(11)18-16(20)14-8-4-10-22-14/h1-10H,(H,17,19)(H,18,20)
• InChI Key： VHIHQJKJFQBEMD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=CC=C1NC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 296.07970687Da
• Monoisotopic Mass: 296.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.5Ų